Cas no 4451-95-0 (Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-)
4451-95-0 structure
Product Name:Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-
CAS No:4451-95-0
MF:C21H31O4PSi
MW:406.527708292007
CID:1516233
PubChem ID:12058652
Update Time:2025-04-21
Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-
- 3-diphenylphosphorylpropyl(triethoxy)silane
- VJBQNZJBIPMATF-UHFFFAOYSA-N
- 4451-95-0
- 3-(Diphenylphosphinyl)propyl Triethoxysilane
- SCHEMBL11870280
- DTXSID60476646
-
- Inchi: 1S/C21H31O4PSi/c1-4-23-27(24-5-2,25-6-3)19-13-18-26(22,20-14-9-7-10-15-20)21-16-11-8-12-17-21/h7-12,14-17H,4-6,13,18-19H2,1-3H3
- InChI Key: VJBQNZJBIPMATF-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCC[Si](OCC)(OCC)OCC)=O
Computed Properties
- Exact Mass: 406.17303
- Monoisotopic Mass: 406.17292300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
- LogP: 4.43900
Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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